N-allyl-2-(benzylthio)propanamide

• IUPAC Name: 2-benzylsulfanyl-N-prop-2-enylpropanamide
• InChI: InChI=1S/C13H17NOS/c1-3-9-14-13(15)11(2)16-10-12-7-5-4-6-8-12/h3-8,11H,1,9-10H2,2H3,(H,14,15)
• InChI Key: MIONOTDUIWCNJK-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)NCC=C)SCC1=CC=CC=C1
• Molecular Formula: C13H17NOS
• Molecular Weight: 235.35 g/mol

Description

“N-allyl-2-(benzylthio)propanamide” is an organic compound containing an amide group. Amides are a type of functional group containing a carbonyl group linked to a nitrogen atom. The “N-allyl” part refers to an allyl group (a prop-2-enyl group) attached to the nitrogen atom of the amide group. The “2-(benzylthio)propanamide” part suggests a propanamide (a three-carbon amide) with a benzylthio (a benzyl group attached through a sulfur atom) substituent.

Synthesis Analysis

The synthesis of such a compound would likely involve the reaction of an appropriate amine with a corresponding acid or acid derivative. For example, N-allyl amines can be synthesized via multicomponent coupling of alkenes, aldehydes, and amides. Another approach could involve the reductive N-allylation of primary and secondary amines.

Molecular Structure Analysis

The molecular structure of this compound would be expected to show the typical features of amides, including a planar amide group. The allyl group would provide some degree of unsaturation, and the benzylthio group would introduce an aromatic ring into the structure.

Chemical Reactions Analysis

Amides, in general, can participate in a variety of chemical reactions. They can undergo hydrolysis, especially under acidic or basic conditions, to form carboxylic acids and amines. They can also participate in reactions involving the carbonyl group or the nitrogen atom.

Physical and Chemical Properties Analysis

Amides generally have high boiling points and melting points due to strong hydrogen bonding. They are polar and can exhibit good solubility in water and other polar solvents.

Mechanism of Action

The mechanism of action of this compound is not clear without more specific context. If it were a drug or bioactive molecule, its mechanism would depend on its specific molecular targets in the body.

Future Directions

The study and development of new organic compounds like “N-allyl-2-(benzylthio)propanamide” have vast potential in various fields such as medicinal chemistry, materials science, and synthetic biology. Future research could explore its potential applications and optimize its synthesis.